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Compound of Interest

Compound Name: 4-Diazenyl-N-phenylaniline

Cat. No.: B15418873

Introduction

4-Diazenyl-N-phenylaniline, more commonly known as 4-Aminoazobenzene, p-
Aminoazobenzene, or by its Colour Index name, C.I. Solvent Yellow 1, is a significant monoazo
compound.[1][2] With the CAS Registry Number 60-09-3, this yellow crystalline solid is a
foundational molecule in dye chemistry.[1][3] Its primary applications lie in its use as a solvent
dye and, more critically, as a key intermediate in the synthesis of a wide array of other dyes,
including disperse, acid, and diazo dyes.[4][5] This document provides detailed application
notes and experimental protocols for researchers, scientists, and professionals in drug
development and materials science.

Physicochemical and Spectral Properties

4-Aminoazobenzene appears as yellow to orange crystalline needles or powder.[2][6] It is
sparingly soluble in water but shows good solubility in organic solvents such as ethanol,
acetone, and benzene.[3][6] The compound is stable under standard conditions but can
degrade upon prolonged exposure to light.[6]

Table 1: Physicochemical Properties of 4-Aminoazobenzene

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b15418873?utm_src=pdf-interest
https://www.benchchem.com/product/b15418873?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminoazobenzene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0380940.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminoazobenzene
https://www.chembk.com/en/chem/Solvent%20Yellow%201
https://www.chemotechnique.se/get_pdf.php?l=en&p=7
https://pmc.ncbi.nlm.nih.gov/articles/PMC6926718/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0380940.htm
https://chemiis.com/product/4-aminoazobenzene/
https://www.chembk.com/en/chem/Solvent%20Yellow%201
https://chemiis.com/product/4-aminoazobenzene/
https://chemiis.com/product/4-aminoazobenzene/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15418873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Reference(s)
Chemical Formula C12H11Ns [61[7]
Molecular Weight 197.24 g/mol (1116171
Melting Point 123-126 °C [2][3]

Boiling Point >360 °C [2][3]
Appearance Yellow to orange crystalline oll6]

powder/needles

Water Solubility

29.59 mg/L (at 25 °C)

[2](3]

Solubility

Soluble in ethanol, ether,

chloroform, benzene

[3]

Table 2: Spectral Properties of 4-Aminoazobenzene

Wavelength (Amax)

Spectral Data | Wavenumber Solvent | Medium Reference(s)
(cm™)
UV-Vis Absorption 384 nm Ethanol [1]
UV-Vis Absorption 395 nm Acetonitrile [8]
) 2375, 1475, 1400, 630
Major IR Peaks (KBr) KBr [9]

cm~?

Applications in Dye Chemistry
As a Disperse Dye for Synthetic Fibers

4-Aminoazobenzene and its derivatives are classified as non-ionic disperse dyes, making them
suitable for dyeing hydrophobic synthetic fibers like polyester, nylon, and acetate.[5] Disperse
dyes function by penetrating the amorphous regions of the polymer fibers at high temperatures.
[10] The dyeing process for polyester typically requires high temperatures (around 130°C) and
pressure, or the use of a carrier to facilitate dye uptake at lower temperatures.[5][10]
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As an Intermediate for Dye Synthesis

The primary role of 4-Aminoazobenzene is as a precursor for more complex dye structures.[5]
The primary amino group (-NH2) is readily diazotized and coupled with various aromatic
compounds (coupling components) to produce a vast range of azo dyes with different colors
and properties. This versatility makes it a staple in the textile, printing, and leather industries.
[11]

Table 3: Fastness Properties of Representative Disperse Dyes on Polyester

. Wash Rubbing
Light Fastness
Dye Name CAS No. Fasthess Fastness
(Grade 1-8)
(Grade 1-5) (Grade 1-5)
Solvent Yellow
94945-27-4 6-7 - -
160:1
Disperse Yellow Good to Good to Good to
211 Excellent Excellent Excellent
Solvent Yellow
12227-67-7 7 - -
82
Solvent Yellow
- 6-8 - -

114

Note: Fastness properties can vary depending on the dyeing process, depth of shade, and
substrate.[12][13][14][15]

Experimental Protocols
Protocol for Synthesis of 4-Aminoazobenzene

This protocol describes a common method for synthesizing 4-Aminoazobenzene via the
diazotization of aniline and subsequent coupling with aniline in an acidic medium.[16]

Materials:

e Aniline
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» Concentrated Hydrochloric Acid (HCI)

e Sodium Nitrite (NaNOz2)

o Glacial Acetic Acid

o Distilled Water

e Ice

Carbon Tetrachloride (for recrystallization)

Equipment:

» Beakers

e Magnetic stirrer and stir bar

* Ice bath

e Buchner funnel and flask

 Filter paper

Procedure:

e Preparation of Benzenediazonium Chloride:

o In a beaker, combine 10 mL of concentrated HCI and 20 mL of water.
o Add 4.5 mL of aniline to the acidic solution and stir until a clear solution is obtained.
o Cool the beaker in an ice bath to 5 °C.[16]

o In a separate beaker, dissolve 4 g of sodium nitrite in 20 mL of water.

o Slowly add the sodium nitrite solution to the cooled aniline solution with constant stirring,
maintaining the temperature at or below 5 °C. This process, known as diazotization, forms
benzenediazonium chloride.[16]
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e Coupling Reaction:
o In a separate beaker, prepare a solution of 4 mL of aniline in 4 mL of hydrochloric acid.

o Slowly add the aniline solution to the freshly prepared benzenediazonium chloride solution

with vigorous stirring.[16]
o Avyellow precipitate of 4-Aminoazobenzene (aniline yellow) will form.[16]

e |solation and Purification:

[e]

Filter the yellow precipitate using a Buchner funnel.

o

Wash the crude product with cold water.

[¢]

Dry the crude sample between folds of filter paper.

[¢]

For purification, recrystallize the crude product from a suitable solvent like carbon
tetrachloride to obtain pure 4-Aminoazobenzene.[16]

Step 1: Diazotization

NaNO2 Solution
- add slowly

Benzenediazonium
Chloride Solution

Step 2: Azo Coupling Step 3: Isolation & Purification

—{ Filtration & Washing }——{ Drying }——{ Recrystallization }—» <

Click to download full resolution via product page
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Caption: Synthesis workflow for 4-Aminoazobenzene.

Protocol for Dyeing Polyester Fabric with a Disperse
Dye

This protocol outlines the high-temperature, high-pressure (HT/HP) method for dyeing
polyester fabric with a disperse dye derived from or similar to 4-Aminoazobenzene.[10]

Materials:

Polyester fabric

Disperse dye (e.g., a derivative of 4-Aminoazobenzene)

Dispersing agent

Acetic acid (to control pH)

Sodium hydrosulfite and Sodium hydroxide (for reduction clearing)

Non-ionic detergent

Equipment:

o High-temperature, high-pressure dyeing machine
» Beakers

e pH meter

e Heating and stirring apparatus

Procedure:

o Dye Bath Preparation:

o Prepare a paste of the disperse dye (e.g., 1-2% on weight of fabric) with a dispersing
agent (e.g., 1-3 g/L).[10][17]
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o Add this paste to the required volume of water in the dyeing machine to achieve the
desired liquor ratio (e.g., 10:1).

o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[10]
e Dyeing Cycle:

o Introduce the polyester fabric into the dye bath at approximately 60°C and run for 15
minutes.[10]

o Raise the temperature of the dye bath to 130°C at a rate of 1-2°C per minute.

o Hold the temperature at 130°C for 45-60 minutes to allow for dye penetration and fixation.
[10][17]

o Cool the dye bath down to 60°C.[10]
o Drain the dye bath and rinse the fabric.
e Reduction Clearing (Post-treatment):
o Prepare a fresh bath containing 2 g/L sodium hydroxide and 2 g/L sodium hydrosulfite.[17]

o Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes to remove any unfixed
surface dye.[17]

o Rinse the fabric thoroughly with hot and then cold water.

e Final Rinsing and Drying:

[e]

Neutralize the fabric with a dilute solution of acetic acid (1 g/L) for 5 minutes at 40°C.[17]

Perform a final rinse with water.

[e]

o

Dry the dyed fabric.
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Caption: High-temperature dyeing process for polyester.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b15418873?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15418873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Safety and Handling

4-Aminoazobenzene is classified as a hazardous substance. It is harmful if swallowed, inhaled,
or in contact with skin, and can cause irritation to the eyes, skin, and respiratory system.[3] It is
also suspected of causing cancer. Appropriate personal protective equipment (PPE), including
gloves, safety goggles, and a lab coat, should be worn at all times. All procedures should be
conducted in a well-ventilated fume hood. Dispose of waste according to institutional and local
regulations.[3]

Conclusion

4-Diazenyl-N-phenylaniline (4-Aminoazobenzene) is a versatile and important compound in
dye chemistry. Its utility as both a standalone disperse dye and a precursor for a wide range of
other azo dyes makes it a subject of continuous interest for researchers in materials science
and chemical synthesis. The protocols and data presented provide a comprehensive guide for
its synthesis and application in dyeing synthetic fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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